![molecular formula C13H20ClNO3 B591799 3,5-Dimethoxy-4-(2-propenyloxy)benzeneethanamine hydrochloride CAS No. 39201-76-8](/img/structure/B591799.png)
3,5-Dimethoxy-4-(2-propenyloxy)benzeneethanamine hydrochloride
Overview
Description
3,5-Dimethoxy-4-(2-propenyloxy)benzeneethanamine hydrochloride, also known as 3,5-DiMeO-4-POBEA-HCl, is an organic compound that has a wide range of applications in scientific research. It is a hydrochloride salt of 3,5-Dimethoxy-4-(2-propenyloxy)benzeneethanamine, which is an aromatic amine with a unique structural arrangement. The compound has been studied for its biochemical and physiological effects and for its potential applications in laboratory experiments.
Scientific Research Applications
Mechanisms in Chemical Reactions
A study explored the acidolysis mechanism of lignin model compounds, providing insights into the reaction routes of benzyl-cation-type intermediates, which are relevant for understanding the chemical behavior of similar compounds like 3,5-Dimethoxy-4-(2-propenyloxy)benzeneethanamine hydrochloride. This research highlights the significance of the γ-hydroxymethyl group in the compound's behavior during reactions and identifies enol ether compounds during the acidolysis process, indicating complex reaction pathways (Yokoyama, 2015).
Potential Antineoplastic Properties
A review focusing on the development of 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones over the last 15 years reveals that these compounds, structurally related to this compound, exhibit significant cytotoxic properties. These compounds are highlighted for their tumor-selective toxicity, ability to modulate multi-drug resistance, and their potential as antineoplastic drug candidates (Hossain et al., 2020).
Mechanism of Action
- Allylescaline primarily interacts with serotonin receptors, particularly the 5-hydroxytryptamine-2A (5-HT2A) receptor . This receptor is found on the dendrites of neurons and plays a crucial role in transmitting signals via neurotransmitters. It is a major excitatory receptor in the brain .
Target of Action
Biochemical Analysis
Biochemical Properties
It is known that Allylescaline Hydrochloride has a molecular formula of C13H19NO3•Cl and a molecular weight of 273.76 .
Cellular Effects
It is known that Allylescaline Hydrochloride produces an entactogenic warmth, an entheogenic effect, and a feeling of flowing energy .
Molecular Mechanism
It is known that Allylescaline Hydrochloride is closely related in structure to mescaline , suggesting that it may share similar mechanisms of action.
Temporal Effects in Laboratory Settings
It is known that the dosage range is listed as 20–35 mg, and the duration 8–12 hours .
Dosage Effects in Animal Models
The effects of Allylescaline Hydrochloride at different dosages in animal models have not been extensively studied
Metabolic Pathways
It is known that Allylescaline Hydrochloride is closely related in structure to mescaline , suggesting that it may share similar metabolic pathways.
Transport and Distribution
It is known that Allylescaline Hydrochloride is closely related in structure to mescaline , suggesting that it may share similar transport and distribution mechanisms.
Subcellular Localization
It is known that Allylescaline Hydrochloride is closely related in structure to mescaline , suggesting that it may share similar subcellular localization patterns.
properties
IUPAC Name |
2-(3,5-dimethoxy-4-prop-2-enoxyphenyl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3.ClH/c1-4-7-17-13-11(15-2)8-10(5-6-14)9-12(13)16-3;/h4,8-9H,1,5-7,14H2,2-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSXGQXQKZDAMEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OCC=C)OC)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39201-76-8 | |
Record name | Allylescaline hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039201768 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | ALLYLESCALINE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S268RLL48H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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